![molecular formula C6H7BrN2 B2477931 4-Bromo-2,5-dimethylpyrimidine CAS No. 2169143-52-4](/img/structure/B2477931.png)
4-Bromo-2,5-dimethylpyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromo-2,5-dimethylpyrimidine is a chemical compound with the molecular formula C6H7BrN2. It has a molecular weight of 187.04 . The compound is liquid in its physical form .
Molecular Structure Analysis
The InChI code for 4-Bromo-2,5-dimethylpyrimidine is 1S/C6H7BrN2/c1-4-3-8-5(2)9-6(4)7/h3H,1-2H3 . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
4-Bromo-2,5-dimethylpyrimidine is a liquid at room temperature .Scientific Research Applications
Chemical Synthesis
4-Bromo-2,5-dimethylpyrimidine is used in chemical synthesis . It is a key component in the formation of various chemical compounds due to its unique structure and properties .
Pharmaceutical Research
This compound is used in pharmaceutical research . Compounds possessing a dihydropyrimidine (DHPM) core, like 4-Bromo-2,5-dimethylpyrimidine, attract the interest of researchers due to their wide spectrum bioactivities .
Antihypertensive Research
DHPM derivatives, which include 4-Bromo-2,5-dimethylpyrimidine, are known to exhibit antihypertensive activities . This makes it a valuable compound in the research and development of new antihypertensive drugs .
Anti-HIV Research
4-Bromo-2,5-dimethylpyrimidine, as a DHPM derivative, is also used in anti-HIV research . Its unique structure and properties make it a potential candidate for the development of new anti-HIV drugs .
Antitumor Research
This compound is also used in antitumor research . The DHPM core of 4-Bromo-2,5-dimethylpyrimidine is known to exhibit antitumor activities .
Potassium Channel Antagonistic Research
DHPM derivatives, including 4-Bromo-2,5-dimethylpyrimidine, are known to exhibit potassium channel antagonistic activities . This makes it a valuable compound in the research of new drugs that can modulate potassium channels .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that many pyrimidine derivatives interact with various enzymes and receptors in the body .
Mode of Action
It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .
Biochemical Pathways
Pyrimidine derivatives are known to play key roles in various biochemical processes, including nucleic acid synthesis and metabolism .
Pharmacokinetics
Like other pyrimidine derivatives, it is likely to be well-absorbed and distributed throughout the body, metabolized in the liver, and excreted in the urine .
Result of Action
Pyrimidine derivatives are known to have various effects at the molecular and cellular levels, including inhibition of enzyme activity, disruption of dna and rna synthesis, and modulation of signal transduction pathways .
properties
IUPAC Name |
4-bromo-2,5-dimethylpyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2/c1-4-3-8-5(2)9-6(4)7/h3H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUAFIRXPEOPWKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1Br)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2,5-dimethylpyrimidine | |
CAS RN |
2169143-52-4 |
Source
|
Record name | 4-bromo-2,5-dimethylpyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.